(3,4-difluorophenyl)(2,3,4-trimethoxybenzyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3,4-difluorophenyl)(2,3,4-trimethoxybenzyl)amine, also known as DFTB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DFTB is a member of the phenethylamine class of compounds, which are known to have a range of biological activities. In
Mechanism of Action
The mechanism of action of (3,4-difluorophenyl)(2,3,4-trimethoxybenzyl)amine is not fully understood, but it is believed to act by binding to specific receptors in biological systems. This compound has been shown to bind to the serotonin receptor, which is involved in a range of physiological processes, including mood regulation, appetite, and sleep.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects in biological systems. One of the primary effects of this compound is its ability to modulate the activity of the serotonin receptor, which can have a range of downstream effects on physiological processes. Additionally, this compound has been shown to have antioxidant activity, which may be beneficial in protecting against oxidative stress in biological systems.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using (3,4-difluorophenyl)(2,3,4-trimethoxybenzyl)amine in lab experiments is its high selectivity and sensitivity for imaging biological systems. Additionally, this compound is relatively easy to synthesize and has a low toxicity profile, making it a safe and effective tool for researchers. One of the limitations of using this compound in lab experiments is its relatively short half-life, which may limit its usefulness in certain applications.
Future Directions
There are several potential future directions for research on (3,4-difluorophenyl)(2,3,4-trimethoxybenzyl)amine. One area of interest is in the development of new fluorescent probes based on the structure of this compound. Additionally, there is potential for the use of this compound in the development of new drugs for the treatment of a range of diseases, including depression and anxiety disorders. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Synthesis Methods
The synthesis of (3,4-difluorophenyl)(2,3,4-trimethoxybenzyl)amine is a multi-step process that involves several chemical reactions. The starting material for the synthesis is 3,4-difluoroaniline, which is reacted with 2,3,4-trimethoxybenzaldehyde in the presence of a reducing agent to form the intermediate product, (3,4-difluorophenyl)(2,3,4-trimethoxybenzyl)alcohol. This intermediate is then converted to the final product, this compound, by reaction with a dehydrating agent.
Scientific Research Applications
(3,4-difluorophenyl)(2,3,4-trimethoxybenzyl)amine has been used in several scientific research studies due to its potential applications as a research tool. One of the primary uses of this compound is as a fluorescent probe for imaging biological systems. This compound has been shown to have high selectivity and sensitivity for imaging biological systems, making it an attractive tool for researchers in the field.
properties
IUPAC Name |
3,4-difluoro-N-[(2,3,4-trimethoxyphenyl)methyl]aniline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17F2NO3/c1-20-14-7-4-10(15(21-2)16(14)22-3)9-19-11-5-6-12(17)13(18)8-11/h4-8,19H,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YURIHZDPHXKCNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)CNC2=CC(=C(C=C2)F)F)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.